Cas no 2306252-79-7 (tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate)

Technical Introduction: Tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate is a chiral spirocyclic carbamate derivative with a rigid bicyclic structure, offering unique steric and electronic properties. Its stereospecific (7S) configuration ensures precise spatial orientation, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. The spiro[2.4]heptane core contributes to conformational constraint, potentially improving binding affinity in drug design. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, where its structural rigidity and functional group versatility support the exploration of novel pharmacophores. High purity and well-defined stereochemistry are critical for reproducible applications.
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate structure
2306252-79-7 structure
Product Name:tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
CAS No:2306252-79-7
MF:C12H22N2O2
MW:226.32
MDL:MFCD31742739
CID:5095882
PubChem ID:135396487
Update Time:2026-03-02

tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(7S)-5-azaspiro[2.4]hept-7-yl-N-methyl-, 1,1-dimethylethyl ester
    • tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
    • PS-15635
    • tert-Butyl (S)-methyl(5-azaspiro[2.4]heptan-7-yl)carbamate
    • MFCD31742739
    • AT15919
    • (7S)-7-(Boc-methylamino)-5-azaspiro[2.4]heptan
    • 2306252-79-7
    • tert-Butyl(S)-methyl(5-azaspiro[2.4]heptan-7-yl)carbamate
    • MDL: MFCD31742739
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)14(4)9-7-13-8-12(9)5-6-12/h9,13H,5-8H2,1-4H3/t9-/m1/s1
    • InChI Key: RFPGLKQZFNBZQW-SECBINFHSA-N
    • SMILES: C(OC(C)(C)C)(=O)N([C@H]1C2(CC2)CNC1)C

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.6Ų

tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM1017803-250mg
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
2306252-79-7 95%+
250mg
$352 2024-07-28
Chemenu
CM1017803-500mg
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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Chemenu
CM1017803-1g
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
2306252-79-7 95%+
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$640 2023-02-18
Chemenu
CM1017803-5g
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
2306252-79-7 95%+
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Chemenu
CM1017803-10g
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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$3198 2023-02-18
eNovation Chemicals LLC
Y1010043-100mg
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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eNovation Chemicals LLC
Y1010043-250MG
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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eNovation Chemicals LLC
Y1010043-500MG
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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eNovation Chemicals LLC
Y1010043-1G
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
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eNovation Chemicals LLC
Y1010043-5G
tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]-N-methylcarbamate
2306252-79-7 97%
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